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Cat. No.: B1168409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core principles behind the hydrophobicity of Aerosil
R 805, a specialty fumed silica engineered for a wide range of applications, particularly within

the pharmaceutical industry. Through an examination of its surface chemistry, quantitative

analysis of its hydrophobic character, and detailed experimental protocols, this document

provides a comprehensive resource for professionals in research and drug development.

The Genesis of Hydrophobicity in Aerosil R 805
Aerosil R 805 is a high-purity amorphous, anhydrous, colloidal silicon dioxide that has

undergone a specialized surface modification process.[1][2][3][4] The inherent nature of

untreated fumed silica is hydrophilic, owing to the presence of silanol groups (Si-OH) on its

surface.[5] These groups readily interact with water molecules through hydrogen bonding,

making the silica easily wettable by water.

The defining characteristic of Aerosil R 805, its hydrophobicity, is achieved by chemically

treating the surface with an organosilane, specifically an octylsilane.[6][7] This process

transforms the hydrophilic surface into a hydrophobic one by replacing the polar silanol groups

with non-polar octyl groups.[5] This chemical modification is pivotal to its performance in

various applications.

The degree of hydrophobicity can be quantified, and one common measure is "methanol

wettability." This metric indicates the volume percentage of methanol in a methanol-water
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mixture required to cause sedimentation of 50% of the tested silica. A higher methanol

wettability value corresponds to a greater degree of hydrophobicity.[8][9]

Below is a diagram illustrating the surface modification process that imparts hydrophobicity to

fumed silica.
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Figure 1: Surface modification of fumed silica to produce hydrophobic Aerosil R 805.

Quantitative Analysis of Aerosil R 805 Properties
The physical and chemical properties of Aerosil R 805 are critical to its performance. The

following table summarizes key quantitative data for this material.
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Property Value Test Method

Specific Surface Area (BET) 125 - 175 m²/g ISO 9277

Carbon Content 4.5 - 6.5 % Internal Method

Loss on Drying (2h at 105°C) ≤ 0.5 % ISO 787-2

pH (in 4% aqueous dispersion) 3.5 - 5.5 DIN EN ISO 787-9

Tamped Density Approx. 60 g/L ISO 787-11

Methanol Wettability ≥ 40 Internal Method

Data sourced from manufacturer's technical data sheets.[6][7][10]

Experimental Protocols for Characterizing
Hydrophobicity and Powder Flow
Accurate characterization of Aerosil R 805 is essential for its effective implementation in drug

development and other scientific applications. The following sections provide detailed

methodologies for key experiments.

Determination of Powder Wettability by the Washburn
Method
The Washburn method is a widely used technique to determine the contact angle of a liquid

with a powder.[1][11][12] It is based on measuring the rate of liquid penetration into a packed

powder bed.

Objective: To determine the water contact angle of Aerosil R 805.

Materials:

Force tensiometer

Powder sample holder with a permeable bottom (e.g., filter paper or sintered glass)

Aerosil R 805 powder
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High-purity n-hexane (for determination of the material constant)

Deionized water

Balance

Spatula

Procedure:

Preparation of the Powder Sample:

Accurately weigh a defined amount of Aerosil R 805 powder.

Carefully and consistently pack the powder into the sample holder to ensure a uniform

packing density. The reproducibility of the packing is crucial for accurate results.[13]

Determination of the Material Constant (C):

Mount the packed sample holder onto the force tensiometer.

Bring a vessel containing n-hexane into contact with the bottom of the sample holder. N-

hexane is used as it is assumed to completely wet the silica, meaning the contact angle is

0° (cos θ = 1).[14]

The tensiometer will record the mass of n-hexane absorbed into the powder bed over

time.

The material constant 'C' is calculated from the initial linear portion of the plot of the

squared mass versus time using the Washburn equation: m² / t = C * ρ² * σ * cos(θ) / η

where:

m = mass of the liquid absorbed

t = time

C = material constant
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ρ = density of the liquid (n-hexane)

σ = surface tension of the liquid (n-hexane)

η = viscosity of the liquid (n-hexane)

θ = contact angle (0° for n-hexane)

Measurement of the Water Contact Angle:

Use a fresh, identically packed sample of Aerosil R 805.

Replace the n-hexane with deionized water.

Repeat the measurement, recording the mass of water absorbed over time.

Using the determined material constant 'C', and the known properties of water (density,

surface tension, and viscosity), calculate the water contact angle (θ) from the slope of the

m² vs. t plot.[12]

Characterization of Powder Flow Properties using a
Shear Cell Tester
The flowability of a powder is a critical parameter in pharmaceutical manufacturing, particularly

for tableting.[15] A shear cell tester is used to quantify the flow properties of powders.[16][17]

[18]

Objective: To determine the flow function and angle of internal friction of a powder blend

containing Aerosil R 805.

Materials:

Ring shear cell tester (e.g., Schulze ring shear tester)

Powder blend (e.g., active pharmaceutical ingredient (API), excipients, and a specified

concentration of Aerosil R 805)

Spatula
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Balance

Procedure:

Sample Preparation:

Prepare a homogenous powder blend containing the desired concentration of Aerosil R
805.

Loading the Shear Cell:

Carefully load the powder blend into the shear cell.

Consolidation:

Apply a known normal stress to the powder bed to consolidate it to a specific state.

Pre-shear:

Shear the consolidated powder bed until a steady-state flow is achieved. This creates a

defined shear plane.

Shear to Failure:

Reduce the normal stress to a lower value and then apply a shear stress until the powder

bed fails (yields). Record the shear stress at failure.

Generating the Yield Locus:

Repeat steps 4 and 5 with different normal stresses to obtain a series of failure points.

Plot the shear stress at failure versus the normal stress to generate the yield locus.

Data Analysis:

From the yield locus, determine the powder's cohesion and angle of internal friction.[19]

By constructing Mohr's circles, the unconfined yield strength and the major principal

consolidation stress can be determined.
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Plotting the unconfined yield strength against the major principal consolidation stress gives

the flow function of the powder. A higher flow function indicates better flowability.[18]

Application in Drug Development: Enhancing
Powder Flow in Tableting
Aerosil R 805 is widely used as a glidant in pharmaceutical formulations to improve the

flowability of powder blends.[20][21] Poor powder flow can lead to issues such as inconsistent

tablet weight and content uniformity during the direct compression tableting process.[15][22]

The hydrophobic nature of Aerosil R 805 reduces the cohesive forces between particles,

allowing them to flow more freely.

The following diagram illustrates the logical workflow of a direct compression tableting process

incorporating Aerosil R 805 as a glidant.
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Figure 2: Workflow for direct compression tableting with Aerosil R 805 as a glidant.

Conclusion
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The hydrophobicity of Aerosil R 805, imparted by its octylsilane surface treatment, is a

fundamental property that dictates its functionality in a multitude of scientific and industrial

applications. For researchers and professionals in drug development, a thorough

understanding of this characteristic, coupled with robust experimental characterization, is

essential for optimizing formulation performance and ensuring product quality. The

methodologies and data presented in this guide offer a foundational resource for harnessing

the unique properties of Aerosil R 805.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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